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Get Quote

Pefachrome FXa Substrate Specifications

The table below summarizes the key characteristics of two specific Pefachrome FXa substrates as found in

the search results [1] [2].

Feature Pefachrome FXa/LAL 5288 Pefachrome FXa 8595

Intended
Application

Determination of Factor Xa activity for
research and quality control [1].

Determination of Factor Xa activity for
research and quality control [2].

Chemical
Formula

CH3OCO-D-CHA-Gly-Arg-pNA · AcOH [1] Z-D-Arg-Gly-Arg-pNA · 2HCl [2]

Molecular
Weight

622.7 g/mol [1] 714.6 g/mol [2]

Solubility Up to 4 mM in distilled water [1] > 10 mM in distilled water [2]

Kcat 140 s-1 [1] 290 s-1 [2]

KM 0.106 mM [1] 0.1 mM [2]
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Feature Pefachrome FXa/LAL 5288 Pefachrome FXa 8595

Principle of
Action

CH3OCO-D-CHA-Gly-Arg-pNA + FXa →

CH3OCO-D-CHA-Gly-Arg-OH + pNA [1]

Z-D-Arg-Gly-Arg-pNA + FXa → Z-D-
Arg-Gly-Arg-OH + pNA [2]

Detailed Experimental Protocol

Here is a standard microassay protocol for the determination of Factor X in plasma using Pefachrome FXa

substrates [1] [2].

Reagents and Preparation

Assay Buffer: 50 mM Tris-HCl, pH 8.4 [1] [2].
Calcium Solution: 25 mM CaCl2 [1] [2].

Activator: Russell's Viper Venom (RVV-X), 25 AU/mL in 25 mM CaCl2. Note: RVV-X specifically

activates Factor X to Factor Xa [1] [2].
Substrate Solution: 4 mM Pefachrome FXa in distilled water [1] [2].

Plasma Sample: Human citrated plasma.

Assay Procedure

Perform the following steps at 37°C:

In a cuvette, mix:
0.100 mL RVV-X

0.010 mL human citrated plasma
Incubate the mixture for 75 seconds to allow for the activation of Factor X into Factor Xa.

Add to the cuvette:
0.790 mL assay buffer

0.100 mL Pefachrome FXa substrate solution (4 mM)
Immediately measure the change in absorbance (∆OD/min) at 405 nm for a suitable time period

(e.g., 1-5 minutes). This rate of color change is proportional to the Factor Xa activity in the sample [3].
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The Role of Factor Xa in Coagulation

Factor X is a crucial enzyme (a serine endopeptidase) in the blood coagulation cascade, synthesized in the

liver and dependent on vitamin K [4]. It sits at the convergence point of the intrinsic and extrinsic pathways,

forming the start of the common pathway [5] [4].

The following diagram illustrates this coagulation cascade and highlights where Pefachrome FXa substrates

act.
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Diagram Title: Coagulation Cascade and Assay Principle

The core principle of the chromogenic assay is that the active Factor Xa, generated in the common

pathway, specifically cleaves the synthetic substrate Pefachrome FXa. This cleavage releases the
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chromophore p-nitroaniline (pNA), which is yellow and can be measured spectrophotometrically at 405 nm

[1] [2]. The rate of increase in absorbance is directly proportional to the Factor Xa activity in the sample.

Data Analysis & Interpretation

Calculation: Plot the absorbance at 405 nm against time. The slope (∆OD/min) of the linear portion
of the curve represents the enzyme activity. This value can be compared to a standard curve of

known Factor Xa activity for quantification.
Troubleshooting Tips:

High Background: Ensure all reagents and equipment are clean. Run a negative control
without plasma to subtract any non-specific signal.

Low Signal: Check the activation step (incubation time with RVV-X) and the freshness of the
substrate solution. Ensure the spectrophotometer is calibrated correctly.

Application Note: This chromogenic assay is highly suitable for in-process control and potency
testing of Factor Xa preparations during pharmaceutical development [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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